Cas no 864412-04-4 (4-Bromo-2-(methoxymethyl)pyridine)

• Product Name: 4-Bromo-2-(methoxymethyl)pyridine
• CAS No: 864412-04-4
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD13191441
• CID: 3518260
• PubChem ID: 58355080
• Update Time: 2025-06-11

4-Bromo-2-(methoxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 4-BROMO-2-(METHOXYMETHYL)-
• 4-bromo-2-(methoxymethyl)pyridine
• SCHEMBL12434098
• Pyridine, 4-bromo-2-(methoxymethyl)-4-bromo-2-(methoxymethyl)pyridine
• G18884
• IJU
• DB-167142
• 864412-04-4
• A1-38985
• MFCD13191441
• 4-bromanyl-2-(methoxymethyl)pyridine
• SY350364
• EN300-4266563
• 857-550-7
• 4-Bromo-2-(methoxymethyl)pyridine

• MDL： MFCD13191441
• Inchi： 1S/C7H8BrNO/c1-10-5-7-4-6(8)2-3-9-7/h2-4H,5H2,1H3
• InChI Key： ZORPPTKICHKCHP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)COC

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-2-(methoxymethyl)pyridine

Comprehensive Overview of 4-Bromo-2-(methoxymethyl)pyridine (CAS No. 864412-04-4)

4-Bromo-2-(methoxymethyl)pyridine (CAS No. 864412-04-4) is a versatile brominated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a methoxymethyl substituent at the 2-position and a bromine atom at the 4-position of the pyridine ring, making it a valuable intermediate for synthesizing complex molecules. Its unique structure enables applications in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

The growing demand for heterocyclic compounds like 4-Bromo-2-(methoxymethyl)pyridine is driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently search for "pyridine derivatives in drug design" or "brominated building blocks for synthesis," reflecting its relevance in medicinal chemistry. This compound’s stability and reactivity also align with trends in green chemistry, as it can be used to minimize waste in multi-step syntheses.

In agrochemical applications, 4-Bromo-2-(methoxymethyl)pyridine serves as a precursor for crop protection agents. Its bromo-functional group facilitates the introduction of other moieties, enabling the creation of novel pesticides with improved efficacy. Queries like "pyridine-based agrochemicals" or "bromine in pesticide development" highlight its industrial significance. Additionally, its compatibility with catalytic processes supports sustainable manufacturing practices.

From a synthetic perspective, this compound’s methoxymethyl group enhances solubility in organic solvents, simplifying purification steps. Laboratories often seek "high-purity bromopyridines" or "scalable pyridine synthesis," underscoring its practicality. Recent studies also explore its potential in material science, particularly in designing organic electronic materials due to its electron-rich aromatic system.

Quality control of 4-Bromo-2-(methoxymethyl)pyridine (CAS No. 864412-04-4) is critical, with analytical techniques like HPLC and NMR ensuring consistency. FAQs such as "how to characterize bromopyridines" or "storage conditions for pyridine derivatives" are common among users. Proper handling under inert atmospheres and anhydrous conditions preserves its stability, aligning with best practices for laboratory safety.

In summary, 4-Bromo-2-(methoxymethyl)pyridine is a cornerstone in synthetic chemistry, bridging gaps between pharmaceutical innovation and industrial applications. Its adaptability to diverse reaction conditions and alignment with sustainable chemistry trends solidify its importance. As research advances, this compound will likely remain a focal point for discoveries in drug development and functional materials.